molecular formula C12H14N2O B8283912 2-Amino-2-cyano-5-methoxy-1,2,3,4-tetrahydronaphthalene

2-Amino-2-cyano-5-methoxy-1,2,3,4-tetrahydronaphthalene

Cat. No.: B8283912
M. Wt: 202.25 g/mol
InChI Key: XEFOLSIBSYZYJZ-UHFFFAOYSA-N
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Description

2-Amino-2-cyano-5-methoxy-1,2,3,4-tetrahydronaphthalene is a useful research compound. Its molecular formula is C12H14N2O and its molecular weight is 202.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H14N2O

Molecular Weight

202.25 g/mol

IUPAC Name

2-amino-5-methoxy-3,4-dihydro-1H-naphthalene-2-carbonitrile

InChI

InChI=1S/C12H14N2O/c1-15-11-4-2-3-9-7-12(14,8-13)6-5-10(9)11/h2-4H,5-7,14H2,1H3

InChI Key

XEFOLSIBSYZYJZ-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC2=C1CCC(C2)(C#N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

112 mmol of potassium cyanide and 116 mmol of ammonium chloride ate added successively to a solution, maintained under nitrogen and with stirring, containing 110 mmol of 5-methoxy-3,4-dihydronaphthalen-2(1H)-one in 90 ml of ethanol and 50 ml of water. The whole mixture is stirred for 20 hours at 20° C. and then concentrated under vacuum. The residue is taken up in 200 ml of ethyl acetate. This phase is then washed with water and extracted with 1N hydrochloric acid. The acid phase is basified with 35% sodium hydroxide solution and extracted with methyl acetate. The combined organic phases are dried and evaporated under vacuum and lead to the expected product in the solid form.
Quantity
112 mmol
Type
reactant
Reaction Step One
Quantity
116 mmol
Type
reactant
Reaction Step One
Quantity
110 mmol
Type
reactant
Reaction Step Two
Quantity
90 mL
Type
solvent
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Two

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